Adenosine 5'-diphosphate dipotassium salt

Specification

• CAS No.: 114702-55-5
• Molecular Formula: C10H13K2N5O10P2
• Molecular Weight: 503.381842
• IUPAC Name: dipotassium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
• Standard InChI: InChI=1S/C10H15N5O10P2.2K/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)(O)[O-])O)O)N.[K+].[K+]

Introduction

Chemical Structure and Properties

Molecular Composition

Adenosine 5'-diphosphate dipotassium salt is comprised of the adenosine 5'-diphosphate (ADP) molecule with two potassium ions neutralizing the negative charges on the phosphate groups. While the monopotassium salt dihydrate has a molecular formula of C₁₀H₁₈KN₅O₁₂P₂, the dipotassium salt would have a formula of C₁₀H₁₅K₂N₅O₁₀P₂, with a structure similar to the disodium salt (C₁₀H₁₃N₅Na₂O₁₀P₂). The molecular weight of the dipotassium salt can be calculated to be approximately 487.4 g/mol, compared to 471.17 g/mol for the disodium salt version.

Physical Characteristics

Based on related compounds in the adenosine phosphate family, Adenosine 5'-diphosphate dipotassium salt likely presents as a white crystalline powder. The compound would be expected to be hygroscopic, similar to other ADP salts, requiring careful storage conditions to maintain integrity.

Solubility Profile

Property	Description
Water Solubility	Highly soluble in water
Organic Solvent Solubility	Limited solubility in organic solvents
pH Stability	Most stable at neutral to slightly alkaline pH
Temperature Sensitivity	Recommended storage at -20°C

Similar to the disodium salt variant, the dipotassium salt would be highly soluble in water, facilitating its use in various biochemical applications and research settings.

Biochemical Function and Importance

Cellular Energetics

Adenosine 5'-diphosphate is a critical component in cellular energy metabolism. It functions as the immediate precursor to adenosine triphosphate (ATP), the primary energy currency of cells. The conversion between ADP and ATP via ATP synthases represents a fundamental aspect of energy storage and utilization in biological systems. The dipotassium salt form provides a stable, soluble source of ADP for both in vitro and in vivo studies of these processes.

Receptor Interactions

ADP affects platelet activation through interaction with specific purinergic receptors, particularly P2Y1, P2Y12, and P2X1. These interactions play crucial roles in hemostasis and thrombosis. The salt form (sodium or potassium) may influence the kinetics of these interactions, though the core biological activity derives from the ADP molecule itself rather than the counterions.

Metabolic Conversion Pathways

When ADP is converted to adenosine by ecto-ADPases, platelet activation is inhibited via adenosine receptors. This conversion represents an important regulatory mechanism in platelet function. The presence of potassium ions in the dipotassium salt might marginally affect the rate of these enzymatic conversions compared to other salt forms.

Synthesis and Production

Manufacturing Methods

The production of Adenosine 5'-diphosphate dipotassium salt likely follows similar processes to those used for other ADP salts. This typically involves enzymatic transformation of adenosine, followed by purification and fractionation using ion-exchange chromatography. The specific dipotassium form would be obtained by using potassium hydroxide for neutralization during the isolation process, replacing the sodium counterions used in the production of the disodium salt.

Purification Techniques

Technique	Purpose	Expected Purity
Ion-Exchange Chromatography	Separation of nucleotides	>95%
Fractional Precipitation	Isolation of salt form	>98%
Recrystallization	Final purification	>99%

High-quality commercial preparations of ADP salts typically achieve purities of 98% or higher. The dipotassium salt would be expected to meet similar purity standards through careful control of the ion-exchange and neutralization processes.

Quality Assessment Parameters

The quality of Adenosine 5'-diphosphate dipotassium salt can be assessed through several analytical parameters:

• HPLC purity (typically ≥95-99%)

• UV spectral ratios (OD250/OD260: <1.0, OD280/OD260: <0.2)

• Optical rotation ([α]20/D approximately -29.6±1°, c = 0.5% in appropriate buffer)

• Moisture content (particularly important due to hygroscopic nature)

Research Applications

Enzymatic Studies

Adenosine 5'-diphosphate dipotassium salt serves as an essential substrate in research focused on ATP synthases, kinases, and other enzymes involved in phosphoryl transfer reactions. The dipotassium salt form may offer advantages in certain buffer systems compared to the disodium salt, particularly when sodium ions might interfere with experimental outcomes.

Platelet Function Research

The compound is valuable in studies examining platelet activation and aggregation mechanisms. ADP is a key agonist for platelets, and its salts are used to probe receptor-mediated signaling pathways in thrombosis research. The specific counterion (potassium versus sodium) may influence the kinetics of these interactions, potentially offering research advantages in certain experimental conditions.

Cardiovascular Research

ADP salts have demonstrated cardioprotective effects against ischemia reperfusion injury in animal models. The compound has also shown activity in congestive heart failure studies, possibly due to its ability to relax vascular smooth muscle and increase the diameter of lymphatic vessels. These properties make the dipotassium salt potentially valuable in cardiovascular research applications.

Structural Comparisons with Related Compounds

Salt Form Variations

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
ADP Dipotassium Salt	C₁₀H₁₅K₂N₅O₁₀P₂	~487.4	Not specified in search results
ADP Disodium Salt	C₁₀H₁₃N₅Na₂O₁₀P₂	471.17	16178-48-6
ADP Monopotassium Salt Dihydrate	C₁₀H₁₈KN₅O₁₂P₂	501.32	72696-48-1

While the core ADP structure remains consistent across these salt forms, the counterions influence properties such as solubility, crystallinity, and potentially biological availability in various buffer systems.

Structural Analysis

The basic structure of ADP consists of adenosine (adenine + ribose) linked to two phosphate groups. In the dipotassium salt, two potassium ions associate with the negative charges on the phosphate groups. This structure is analogous to the disodium salt, with potassium replacing sodium as the counterion.

Comparative Pharmacological Effects

Inhibitory Mechanisms

Upon conversion to adenosine by ecto-ADPases, ADP-mediated platelet activation is inhibited via adenosine receptors. This conversion represents an important regulatory mechanism in vascular biology. The specific salt form may influence the kinetics of these enzymatic conversions, though the fundamental inhibitory mechanism remains consistent across ADP salts.